Cas no 2034599-94-3 (2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one)

2-(1H-1,3-Benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one is a heterocyclic compound featuring a benzimidazole core linked to a trifluoromethyl-substituted pyrimidine via a piperazine-ethanone bridge. This structure imparts unique physicochemical properties, including enhanced binding affinity and metabolic stability, making it a promising candidate for pharmaceutical research. The trifluoromethyl group contributes to improved lipophilicity and bioavailability, while the benzimidazole and pyrimidine moieties offer versatile interaction sites for target engagement. Its well-defined synthetic route ensures high purity and reproducibility, supporting its use in drug discovery, particularly for kinase inhibition or receptor modulation studies. The compound’s balanced solubility and stability profile further facilitate in vitro and in vivo applications.
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one structure
2034599-94-3 structure
Product Name:2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
CAS No:2034599-94-3
MF:C18H17F3N6O
MW:390.362393140793
CID:5554074
Update Time:2025-05-24

2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(benzimidazol-1-yl)-1-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]ethanone
    • 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
    • Inchi: 1S/C18H17F3N6O/c19-18(20,21)15-9-16(23-11-22-15)25-5-7-26(8-6-25)17(28)10-27-12-24-13-3-1-2-4-14(13)27/h1-4,9,11-12H,5-8,10H2
    • InChI Key: FQFCQHIUHOBTOV-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCN(C2=CC(C(F)(F)F)=NC=N2)CC1)CN1C=NC2=CC=CC=C21

2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6523-0292-2μmol
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
2034599-94-3
2μmol
$85.5 2023-09-08
Life Chemicals
F6523-0292-5μmol
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
2034599-94-3
5μmol
$94.5 2023-09-08
Life Chemicals
F6523-0292-10μmol
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
2034599-94-3
10μmol
$103.5 2023-09-08
Life Chemicals
F6523-0292-20μmol
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
2034599-94-3
20μmol
$118.5 2023-09-08
Life Chemicals
F6523-0292-1mg
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
2034599-94-3
1mg
$81.0 2023-09-08
Life Chemicals
F6523-0292-2mg
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
2034599-94-3
2mg
$88.5 2023-09-08
Life Chemicals
F6523-0292-3mg
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
2034599-94-3
3mg
$94.5 2023-09-08
Life Chemicals
F6523-0292-4mg
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
2034599-94-3
4mg
$99.0 2023-09-08
Life Chemicals
F6523-0292-5mg
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
2034599-94-3
5mg
$103.5 2023-09-08
Life Chemicals
F6523-0292-10mg
2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
2034599-94-3
10mg
$118.5 2023-09-08

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

Comprehensive Overview of 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS No. 2034599-94-3)

The compound 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one, identified by its CAS No. 2034599-94-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This benzodiazol-derived compound features a unique structural framework combining a trifluoromethylpyrimidine moiety and a piperazine ring, which are often associated with enhanced bioactivity and metabolic stability. Researchers are increasingly focusing on such small-molecule inhibitors due to their applicability in targeting specific enzymatic pathways, particularly in oncology and neurology.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their role in drug discovery. The trifluoromethyl group in 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one enhances lipophilicity and binding affinity, making it a candidate for modulating protein-protein interactions. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The integration of AI-driven drug design tools has further accelerated the exploration of such molecules, addressing questions like "How do heterocyclic compounds improve drug efficacy?" and "What are the applications of pyrimidine derivatives in cancer therapy?"

The piperazine component in this compound contributes to its conformational flexibility, a critical factor in achieving optimal binding to biological targets. This structural feature is frequently discussed in forums and publications focusing on kinase inhibitors and GPCR modulators. Given the rising interest in neurodegenerative diseases, the compound's potential to cross the blood-brain barrier is another area of active investigation. Searches for "blood-brain barrier penetration strategies" and "small-molecule CNS drugs" highlight the relevance of such research.

From a synthetic chemistry perspective, the preparation of 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one involves multi-step reactions, including N-alkylation and nucleophilic substitution. These methods are widely documented in protocols for medicinal chemistry libraries, catering to queries like "How to synthesize complex heterocycles efficiently?" The compound's CAS No. 2034599-94-3 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance.

In conclusion, 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one exemplifies the intersection of structural complexity and therapeutic potential. Its design reflects contemporary strategies in drug optimization, resonating with topics such as "fragment-based drug discovery" and "computational chemistry." As the scientific community continues to explore its applications, this compound is poised to contribute to advancements in targeted therapies and personalized medicine.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.